Xanthene-d2
Cat. No. B1484627
M. Wt: 184.23 g/mol
InChI Key: GJCOSYZMQJWQCA-WQPYEJCJSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434199B2
Procedure details
Rhodamine B aniline lactam, rhodamine B-p-chloroanilino lactam, 3-diethylamino-7-dibenzylaminofluoran, 3-diethylamino-7-octylaminofluoran, 3-diethylamino-7-phenylfluoran, 3-diethylamino-7-chlorofluoran, 3-diethylamino-6-chloro-7-methylfluoran, 3-diethylamino-7-(3,4-dichloroanilino)fluoran, 3-diethylamino-7-(2-chloroanilino)fluoran, 3-diethylamino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran, 3-piperidino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran, 3-diethylamino-7-(4-nitroanilino)-fluoran, 3-dibutylamino-6-methyl-7-anilinofluoran, 3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran, 3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran, 3-dipentylamino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-p-tolyl)amino-6-methyl-7-anilinofluoran, and so on.
[Compound]
Name
Rhodamine B aniline lactam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
3-diethylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
3-diethylamino-7-(4-nitroanilino)-fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
3-dibutylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
rhodamine B-p-chloroanilino lactam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
[Compound]
Name
3-dipentylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
[Compound]
Name
3-diethylamino-7-dibenzylaminofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fifteen
Name
3-diethylamino-7-octylaminofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
3-diethylamino-7-phenylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
[Compound]
Name
3-diethylamino-6-chloro-7-methylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 19
[Compound]
Name
3-diethylamino-7-(3,4-dichloroanilino)fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 20
[Compound]
Name
3-diethylamino-7-(2-chloroanilino)fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 21
Name
Identifiers
|
REACTION_CXSMILES
|
C(N(CC)C(CCCC(NF)C)CC)C.CCN([C:21]1[CH:26]=[CH:25][C:24]2[C:27]3([C:37]4[CH:43]=[C:42](Cl)[CH:41]=[CH:40][C:38]=4[O:39][C:23]=2[CH:22]=1)OC(=O)C1C3=CC=CC=1)CC.CC1C=C2OC3C=C(N4CCCCC4)C=CC=3C3(OC(=O)C4C3=CC=CC=4)C2=CC=1NC1C=CC=CC=1.CCN(C1C=CC2C3(C4C(OC=2C=1)=CC(C)=C(NC1C=CC=CC=1)C=4)OC(=O)C1C3=CC=CC=1)C1C=CC(C)=CC=1>>[CH:43]1[C:37]2[CH2:27][C:24]3[C:23](=[CH:22][CH:21]=[CH:26][CH:25]=3)[O:39][C:38]=2[CH:40]=[CH:41][CH:42]=1
|
Inputs
Step One
[Compound]
|
Name
|
Rhodamine B aniline lactam
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
[Compound]
|
Name
|
3-diethylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C=C2C(=C1)OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3)N6CCCCC6)NC7=CC=CC=C7
|
Step Five
[Compound]
|
Name
|
3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Six
[Compound]
|
Name
|
3-diethylamino-7-(4-nitroanilino)-fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Seven
[Compound]
|
Name
|
3-dibutylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eight
[Compound]
|
Name
|
3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Nine
[Compound]
|
Name
|
3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Ten
[Compound]
|
Name
|
3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eleven
[Compound]
|
Name
|
3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Twelve
[Compound]
|
Name
|
rhodamine B-p-chloroanilino lactam
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Thirteen
[Compound]
|
Name
|
3-dipentylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Fourteen
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C1=CC=C(C=C1)C)C2=CC3=C(C=C2)C4(C5=CC=CC=C5C(=O)O4)C6=CC(=C(C=C6O3)C)NC7=CC=CC=C7
|
Step Fifteen
[Compound]
|
Name
|
3-diethylamino-7-dibenzylaminofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 16
|
Name
|
3-diethylamino-7-octylaminofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(C(CC)CCCC(C)NF)CC
|
Step 17
[Compound]
|
Name
|
3-diethylamino-7-phenylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 18
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)C1=CC2=C(C=C1)C3(C4=CC=CC=C4C(=O)O3)C5=C(O2)C=CC(=C5)Cl
|
Step 19
[Compound]
|
Name
|
3-diethylamino-6-chloro-7-methylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 20
[Compound]
|
Name
|
3-diethylamino-7-(3,4-dichloroanilino)fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 21
[Compound]
|
Name
|
3-diethylamino-7-(2-chloroanilino)fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C1=CC=CC=2OC3=CC=CC=C3CC12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09434199B2
Procedure details
Rhodamine B aniline lactam, rhodamine B-p-chloroanilino lactam, 3-diethylamino-7-dibenzylaminofluoran, 3-diethylamino-7-octylaminofluoran, 3-diethylamino-7-phenylfluoran, 3-diethylamino-7-chlorofluoran, 3-diethylamino-6-chloro-7-methylfluoran, 3-diethylamino-7-(3,4-dichloroanilino)fluoran, 3-diethylamino-7-(2-chloroanilino)fluoran, 3-diethylamino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran, 3-piperidino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran, 3-diethylamino-7-(4-nitroanilino)-fluoran, 3-dibutylamino-6-methyl-7-anilinofluoran, 3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran, 3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran, 3-dipentylamino-6-methyl-7-anilinofluoran, 3-(N-ethyl-N-p-tolyl)amino-6-methyl-7-anilinofluoran, and so on.
[Compound]
Name
Rhodamine B aniline lactam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
3-diethylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
3-diethylamino-7-(4-nitroanilino)-fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
3-dibutylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
rhodamine B-p-chloroanilino lactam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
[Compound]
Name
3-dipentylamino-6-methyl-7-anilinofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
[Compound]
Name
3-diethylamino-7-dibenzylaminofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fifteen
Name
3-diethylamino-7-octylaminofluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
[Compound]
Name
3-diethylamino-7-phenylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 17
[Compound]
Name
3-diethylamino-6-chloro-7-methylfluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 19
[Compound]
Name
3-diethylamino-7-(3,4-dichloroanilino)fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 20
[Compound]
Name
3-diethylamino-7-(2-chloroanilino)fluoran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 21
Name
Identifiers
|
REACTION_CXSMILES
|
C(N(CC)C(CCCC(NF)C)CC)C.CCN([C:21]1[CH:26]=[CH:25][C:24]2[C:27]3([C:37]4[CH:43]=[C:42](Cl)[CH:41]=[CH:40][C:38]=4[O:39][C:23]=2[CH:22]=1)OC(=O)C1C3=CC=CC=1)CC.CC1C=C2OC3C=C(N4CCCCC4)C=CC=3C3(OC(=O)C4C3=CC=CC=4)C2=CC=1NC1C=CC=CC=1.CCN(C1C=CC2C3(C4C(OC=2C=1)=CC(C)=C(NC1C=CC=CC=1)C=4)OC(=O)C1C3=CC=CC=1)C1C=CC(C)=CC=1>>[CH:43]1[C:37]2[CH2:27][C:24]3[C:23](=[CH:22][CH:21]=[CH:26][CH:25]=3)[O:39][C:38]=2[CH:40]=[CH:41][CH:42]=1
|
Inputs
Step One
[Compound]
|
Name
|
Rhodamine B aniline lactam
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
[Compound]
|
Name
|
3-diethylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
3-(N-ethyl-N-tolyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C=C2C(=C1)OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3)N6CCCCC6)NC7=CC=CC=C7
|
Step Five
[Compound]
|
Name
|
3-(N-ethyl-N-tolyl)amino-6-methyl-7-phenethylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Six
[Compound]
|
Name
|
3-diethylamino-7-(4-nitroanilino)-fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Seven
[Compound]
|
Name
|
3-dibutylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eight
[Compound]
|
Name
|
3-(N-methyl-N-propyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Nine
[Compound]
|
Name
|
3-(N-ethyl-N-isoamyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Ten
[Compound]
|
Name
|
3-(N-methyl-N-cyclohexyl)amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eleven
[Compound]
|
Name
|
3-(N-ethyl-N-tetrahydrofuryl)-amino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Twelve
[Compound]
|
Name
|
rhodamine B-p-chloroanilino lactam
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Thirteen
[Compound]
|
Name
|
3-dipentylamino-6-methyl-7-anilinofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Fourteen
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C1=CC=C(C=C1)C)C2=CC3=C(C=C2)C4(C5=CC=CC=C5C(=O)O4)C6=CC(=C(C=C6O3)C)NC7=CC=CC=C7
|
Step Fifteen
[Compound]
|
Name
|
3-diethylamino-7-dibenzylaminofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 16
|
Name
|
3-diethylamino-7-octylaminofluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(C(CC)CCCC(C)NF)CC
|
Step 17
[Compound]
|
Name
|
3-diethylamino-7-phenylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 18
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)C1=CC2=C(C=C1)C3(C4=CC=CC=C4C(=O)O3)C5=C(O2)C=CC(=C5)Cl
|
Step 19
[Compound]
|
Name
|
3-diethylamino-6-chloro-7-methylfluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 20
[Compound]
|
Name
|
3-diethylamino-7-(3,4-dichloroanilino)fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step 21
[Compound]
|
Name
|
3-diethylamino-7-(2-chloroanilino)fluoran
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C1=CC=CC=2OC3=CC=CC=C3CC12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
